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Compound of Interest

Compound Name: (Rac)-LM11A-31 dihydrochloride

Cat. No.: B3067506 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

(Rac)-LM11A-31 dihydrochloride, ensuring compliance with standard laboratory safety

protocols.

(Rac)-LM11A-31 dihydrochloride is a non-peptide p75 neurotrophin receptor (p75NTR)

modulator.[1][2][3] While the safety data sheet (SDS) for this compound indicates that it is not

classified as a hazardous substance, it is imperative to follow prudent laboratory practices to

minimize personal exposure and environmental contamination.[4]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes safety goggles, a laboratory coat, and nitrile gloves.[5]

All handling of (Rac)-LM11A-31 dihydrochloride, including preparation for disposal, should be

conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or

aerosols.[4][5] An accessible safety shower and eye wash station should be nearby.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key chemical and safety information for

(Rac)-LM11A-31 dihydrochloride.
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Property Value Reference

Molecular Formula C₁₂H₂₅N₃O₂ · 2HCl [3][4]

Molecular Weight 316.27 g/mol [2][4]

CAS Number 1243259-19-9 [3][4]

Appearance Powder [2]

Solubility

Soluble in water (up to 100

mM) and DMSO (up to 100

mM)

[3]

Storage

Recommended at 4°C, stored

under nitrogen, away from

moisture. For solutions: -80°C

for 6 months or -20°C for 1

month.

[1][4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of (Rac)-LM11A-
31 dihydrochloride. This procedure is based on general guidelines for laboratory chemical

waste and information from the compound's safety data sheet.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for (Rac)-LM11A-31 dihydrochloride
waste.

Do not mix this waste with incompatible materials.[6]

Since the compound contains chlorine, it should be treated as halogenated organic waste.[5]

2. Disposal of Small Quantities (e.g., residual amounts on labware):

Decontamination of Glassware and Surfaces: Wash contaminated surfaces and labware

thoroughly with alcohol, followed by copious amounts of water.[4] Collect the initial alcohol

rinse as chemical waste.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

water or ethanol). The rinsate must be collected and disposed of as hazardous waste. After

rinsing, the container labels should be defaced before disposal in regular trash.[7]

3. Disposal of Bulk or Unused Product:

Solid Waste: Unused or expired solid (Rac)-LM11A-31 dihydrochloride should be collected

in a designated, sealed, and properly labeled container for hazardous waste.[8]

Liquid Waste (Solutions):

Do not dispose of solutions containing (Rac)-LM11A-31 dihydrochloride down the drain.

[5][9]

Collect all aqueous and solvent-based solutions in a designated "Halogenated Organic

Waste" container.[5]

Ensure the waste container is kept closed except when adding waste and is stored in a

well-ventilated area, preferably within a fume hood.[5][6]

4. Accidental Spills:

In the event of a spill, evacuate non-essential personnel from the area.[4]

Wear full personal protective equipment, including respiratory protection if necessary.[4]

For liquid spills, absorb the material with a non-combustible absorbent material like diatomite

or universal binders.[4]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Collect the spilled material and absorbent in a sealed container for disposal as chemical

waste.[4]

Decontaminate the spill area with alcohol and then wash with water.[4]

5. Final Disposal:
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Arrange for the collection of the designated waste containers by your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

company.[5][6][7][10]

Maintain detailed records of the disposed chemical, including quantity and date of disposal.

[5]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of (Rac)-LM11A-31 dihydrochloride.
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Figure 1: Disposal Workflow for (Rac)-LM11A-31 Dihydrochloride
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Caption: Disposal Workflow for (Rac)-LM11A-31 Dihydrochloride.
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This comprehensive guide ensures that the disposal of (Rac)-LM11A-31 dihydrochloride is

handled in a manner that prioritizes the safety of laboratory personnel and minimizes

environmental impact. Always consult your institution's specific waste management protocols.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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